(Z)-N-(6-bromo-3-(2-ethoxyethyl)benzo[d]thiazol-2(3H)-ylidene)pivalamide

• IUPAC Name: N-[6-bromo-3-(2-ethoxyethyl)-1,3-benzothiazol-2-ylidene]-2,2-dimethylpropanamide
• InChI: InChI=1S/C16H21BrN2O2S/c1-5-21-9-8-19-12-7-6-11(17)10-13(12)22-15(19)18-14(20)16(2,3)4/h6-7,10H,5,8-9H2,1-4H3
• InChI Key: SAUMADNGFAGPHQ-UHFFFAOYSA-N
• Canonical SMILES: CCOCCN1C2=C(C=C(C=C2)Br)SC1=NC(=O)C(C)(C)C
• Molecular Formula: C16H21BrN2O2S
• Molecular Weight: 385.3 g/mol
• CAS No.: 865162-86-3

Description

6-Bromobenzo[d]thiazol-2(3H)-one derivatives have been synthesized and evaluated for their in vitro cytotoxic activity against two human cancer cell lines. These compounds showed good cytotoxicity against the tested cell lines.

Synthesis Analysis

A series of new 6-bromobenzo[d]thiazol-2(3H)-one derived 1,2,3-triazole derivatives have been synthesized by 1,3-dipolar cycloaddition of 6-bromobenzo[d]thiazol-2(3H)-one with propargyl bromide and different aryl azides in a copper catalyzed one-pot reaction.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of 6-bromobenzo[d]thiazol-2(3H)-one derivatives include 1,3-dipolar cycloaddition of 6-bromobenzo[d]thiazol-2(3H)-one with propargyl bromide and different aryl azides.

Future Directions

The development of novel chemotherapeutics, which selectively act on the target without the side effects, has become a primary objective of medicinal chemists. The search for new anti-mycobacterial agents has revealed the importance of imidazo-[2,1-b]-thiazole and benzo-[d]-imidazo-[2,1-b]-thiazole carboxamide derivatives. These could be potential future directions for research in this area.